![molecular formula C12H19N3O4 B6273913 2-{[(tert-butoxy)carbonyl]amino}-2-(1-ethyl-1H-pyrazol-5-yl)acetic acid CAS No. 2352023-62-0](/img/no-structure.png)
2-{[(tert-butoxy)carbonyl]amino}-2-(1-ethyl-1H-pyrazol-5-yl)acetic acid
Overview
Description
2-(Tert-Butoxycarbonylamino)-2-(1-ethyl-1H-pyrazol-5-yl)acetic acid (TBEPAA), also known as 1-ethyl-5-methyl-3-pyrazolyl-1-acetic acid, is a synthetic organic compound that has been used in a variety of scientific research applications. TBEPAA is a member of the pyrazolylacetic acid family of compounds, which are used to modulate the activity of proteins and enzymes. It is widely used in biochemistry and pharmaceutical research, and has been studied for its potential therapeutic applications.
Scientific Research Applications
TBEPAA has been used in a variety of scientific research applications, such as in the study of enzyme kinetics and protein-ligand interactions. It has also been used in studies of the structure and function of proteins, and in the study of drug-receptor interactions. TBEPAA has been used to study the mechanism of action of drugs, as well as to identify potential new therapeutic targets.
Mechanism of Action
TBEPAA acts as an allosteric modulator of proteins and enzymes. It binds to the active site of a protein or enzyme and alters its structure, resulting in changes in its activity. This mechanism of action has been studied in detail, and has been shown to be effective in modulating the activity of a variety of proteins and enzymes.
Biochemical and Physiological Effects
TBEPAA has been shown to modulate the activity of a variety of proteins and enzymes, including enzymes involved in signal transduction pathways, metabolic pathways, and the regulation of gene expression. It has also been shown to modulate the activity of enzymes involved in the metabolism of drugs, and to alter the activity of enzymes involved in the synthesis of proteins and other cellular components.
Advantages and Limitations for Lab Experiments
The use of TBEPAA in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is stable and non-toxic. It is also relatively inexpensive, and it can be used to study a variety of biochemical and physiological processes. However, TBEPAA has several limitations, including its limited solubility in water and its tendency to bind to proteins and other molecules.
Future Directions
There are a number of potential future directions for TBEPAA research. These include further studies of its mechanism of action and its effects on proteins and enzymes, as well as studies of its potential therapeutic applications. Additionally, further research could be conducted on the synthesis of TBEPAA and its solubility in various solvents. Finally, further studies could be conducted to identify new potential therapeutic targets for TBEPAA.
Synthesis Methods
TBEPAA can be synthesized from the reaction of tert-butyloxycarbonylaminoacetic acid (TBOCAA) and 1-ethyl-1H-pyrazole-5-carboxylic acid (EPCA). The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, at temperatures ranging from 80 to 150 degrees Celsius. The reaction is complete in approximately one hour, and yields TBEPAA in yields of up to 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(tert-butoxy)carbonyl]amino}-2-(1-ethyl-1H-pyrazol-5-yl)acetic acid' involves the protection of the amine group, followed by the synthesis of the pyrazole ring and the subsequent deprotection of the amine group. The final step involves the addition of the carboxylic acid group to the pyrazole ring.", "Starting Materials": [ "Ethyl hydrazinecarboxylate", "Tert-butyl chloroformate", "1-Ethyl-1H-pyrazole-5-carboxylic acid", "Triethylamine", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol", "Acetic anhydride", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Protection of the amine group by reacting ethyl hydrazinecarboxylate with tert-butyl chloroformate in the presence of triethylamine to form the tert-butoxycarbonyl (Boc) protected ethyl hydrazinecarboxylate.", "Step 2: Synthesis of the pyrazole ring by reacting the Boc-protected ethyl hydrazinecarboxylate with 1-ethyl-1H-pyrazole-5-carboxylic acid in the presence of hydrochloric acid and sodium hydroxide to form the Boc-protected 2-(1-ethyl-1H-pyrazol-5-yl)acetic acid.", "Step 3: Deprotection of the amine group by treating the Boc-protected 2-(1-ethyl-1H-pyrazol-5-yl)acetic acid with hydrochloric acid to remove the Boc group and form the 2-amino-2-(1-ethyl-1H-pyrazol-5-yl)acetic acid.", "Step 4: Addition of the carboxylic acid group by reacting the 2-amino-2-(1-ethyl-1H-pyrazol-5-yl)acetic acid with acetic anhydride in the presence of sodium bicarbonate to form the final product, 2-{[(tert-butoxy)carbonyl]amino}-2-(1-ethyl-1H-pyrazol-5-yl)acetic acid." ] } | |
CAS RN |
2352023-62-0 |
Product Name |
2-{[(tert-butoxy)carbonyl]amino}-2-(1-ethyl-1H-pyrazol-5-yl)acetic acid |
Molecular Formula |
C12H19N3O4 |
Molecular Weight |
269.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
